Methyl 2-{[3-(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoyl]amino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylate

Specification

• Molecular Formula: C18H22N6O3S
• Molecular Weight: 402.5 g/mol
• IUPAC Name: methyl 2-[3-(5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoylamino]-5-propan-2-yl-1,3-thiazole-4-carboxylate
• Standard InChI: InChI=1S/C18H22N6O3S/c1-9(2)15-14(16(26)27-5)23-18(28-15)22-13(25)7-6-12-10(3)21-17-19-8-20-24(17)11(12)4/h8-9H,6-7H2,1-5H3,(H,22,23,25)
• Standard InChI Key: XPJZOZAVFMOKIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=NC=NN12)C)CCC(=O)NC3=NC(=C(S3)C(C)C)C(=O)OC

Introduction

Biological Activities and Applications

While specific biological activities of Methyl 2-{[3-(5,7-dimethyltriazolo[1,5-a]pyrimidin-6-yl)propanoyl]amino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylate are not reported in the search results, compounds with similar structures, such as triazolo[1,5-a]pyrimidines, have been explored for their potential in drug development due to their diverse physiological activities.

Related Compounds and Research Findings

• 3-(5,7-dimethyl124triazolo[1,5-a]pyrimidin-6-yl)-N-(4-methylpyridin-2-yl)propanamide: This compound shares a similar triazolo[1,5-a]pyrimidine core but is linked to a propanamide group instead. It has a molecular weight of 310.35 g/mol and is known by several synonyms.

• 2-{2-Amino-5,7-dimethyl-124triazolo[1,5-a]pyrimidin-6-yl}acetic acid: Another related compound with a molecular weight of 221.22 g/mol, featuring an amino-substituted triazolo[1,5-a]pyrimidine ring linked to an acetic acid group.

Data Tables

Given the lack of specific data on Methyl 2-{[3-(5,7-dimethyltriazolo[1,5-a]pyrimidin-6-yl)propanoyl]amino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylate, the following table summarizes information on related compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Synonyms
3-(5,7-dimethyltriazolo[1,5-a]pyrimidin-6-yl)-N-(4-methylpyridin-2-yl)propanamide	C16H18N6O	310.35	MLS000089623, CHEMBL1384342
2-{2-Amino-5,7-dimethyl-triazolo[1,5-a]pyrimidin-6-yl}acetic acid	C9H11N5O2	221.22	YIB17846